BENGHE Validation & Comparative

Check Availability & Pricing

benchmarking PCDE-14 extraction efficiency
against EPA method 1614

Author: BenchChem Technical Support Team. Date: April 2026

Compound Name: 3,5-Dichlorodiphenyl ether
CAS No.: 24910-68-7
Cat. No.: B12662667

Get Quote

Compound of Interest

Sources

1. researchgate.net [researchgate.net]
2. epa.gov [epa.gov]

3. Exploiting Molecular lons for Screening Hydrophobic Contaminants in Sediments Using
Gas Chromatography-Atmospheric Pressure Chemical lonization-lon Mobility-Mass
Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [benchmarking PCDE-14 extraction efficiency against
EPA method 1614]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12662667/docs#benchmarking-pcde-14-extraction-
efficiency-against-epa-method-1614]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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